Cas no 178239-47-9 (Benzoic acid, 2-acetyl-3,6-dichloro-)
178239-47-9 structure
Product Name:Benzoic acid, 2-acetyl-3,6-dichloro-
CAS No:178239-47-9
MF:C9H6Cl2O3
MW:233.048141002655
CID:1371865
Update Time:2024-08-17
Benzoic acid, 2-acetyl-3,6-dichloro- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-acetyl-3,6-dichloro-
-
- Inchi: 1S/C9H6Cl2O3/c1-4(12)7-5(10)2-3-6(11)8(7)9(13)14/h2-3H,1H3,(H,13,14)
- InChI Key: WQFUBACPZGMFMK-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=C(Cl)C=CC(Cl)=C1C(C)=O
Computed Properties
- Exact Mass: 231.96948
Experimental Properties
- Density: 1.480±0.06 g/cm3(Predicted)
- Boiling Point: 348.4±42.0 °C(Predicted)
- PSA: 54.37
- pka: 2.44±0.25(Predicted)
Benzoic acid, 2-acetyl-3,6-dichloro- Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
178239-47-9 (Benzoic acid, 2-acetyl-3,6-dichloro-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent